Cas no 62784-50-3 (5-iodo-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 5-iodo-1,4-dihydronaphthalene-1,4-dione
• CAS No: 62784-50-3
• MF: C₁₀H₅IO₂
• MW: 284.049975156784
• MDL: MFCD18448419
• CID: 431456
• PubChem ID: 11243074
• Update Time: 2025-11-04

5-iodo-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-iodo-
• 5-iodonaphthalene-1,4-dione
• 5-iodo-1,4-dihydronaphthalene-1,4-dione
• EN300-8160505
• 5-iodonaphthoquinone
• 62784-50-3
• DTXSID50459923
• CHEMBL4174070

• MDL： MFCD18448419
• Inchi： 1S/C10H5IO2/c11-7-3-1-2-6-8(12)4-5-9(13)10(6)7/h1-5H
• InChI Key： UCYMWXPEWAVMNX-UHFFFAOYSA-N
• SMILES： IC1C=CC=C2C(C=CC(C2=1)=O)=O

Computed Properties

• Exact Mass: 283.93295
• Monoisotopic Mass: 283.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 5-iodo-1,4-dihydronaphthalene-1,4-dione

Comprehensive Overview of 5-iodo-1,4-dihydronaphthalene-1,4-dione (CAS No. 62784-50-3)

5-iodo-1,4-dihydronaphthalene-1,4-dione (CAS No. 62784-50-3) is a halogenated naphthoquinone derivative that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique iodo-substituted structure, serves as a key intermediate in the development of bioactive molecules and functional materials. Researchers and industry professionals are increasingly exploring its potential, particularly in the context of green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The molecular structure of 5-iodo-1,4-dihydronaphthalene-1,4-dione features a 1,4-dione core, which is a critical motif in redox-active compounds. This structural attribute makes it a valuable building block for designing electron-transfer materials and photocatalysts. Recent studies have highlighted its role in the synthesis of organic semiconductors, a rapidly growing field driven by the demand for flexible electronics and renewable energy solutions. As interest in optoelectronic materials surges, this compound's relevance continues to rise.

In the pharmaceutical realm, 5-iodo-1,4-dihydronaphthalene-1,4-dione is explored for its potential as a precursor to antimicrobial and anticancer agents. The iodo substituent enhances its reactivity, enabling selective modifications for targeted drug design. With the increasing prevalence of antibiotic resistance, researchers are investigating novel quinone-based scaffolds, positioning this compound as a promising candidate for next-generation therapeutics. Its mechanism of action often involves redox cycling, a property leveraged in developing pro-oxidant therapies for certain diseases.

From a synthetic perspective, the compound's CAS No. 62784-50-3 is frequently cited in patents and academic journals, reflecting its utility in cross-coupling reactions and catalytic transformations. Innovations in palladium-catalyzed and copper-mediated reactions have expanded its applications, particularly in constructing complex heterocycles. These advancements align with the broader shift toward atom-economical and waste-minimizing methodologies, addressing sustainability challenges in chemical manufacturing.

Analytical characterization of 5-iodo-1,4-dihydronaphthalene-1,4-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's UV-Vis absorption properties also make it a subject of interest in photodynamic therapy and sensor development, where its light-responsive behavior can be harnessed for diagnostic or therapeutic purposes.

Market trends indicate growing demand for specialized naphthoquinone derivatives, with 5-iodo-1,4-dihydronaphthalene-1,4-dione occupying a niche yet expanding segment. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of academic and industrial users. As regulatory frameworks evolve, compliance with REACH and other global standards ensures its safe handling and commercialization, further bolstering its adoption.

In conclusion, 5-iodo-1,4-dihydronaphthalene-1,4-dione (CAS No. 62784-50-3) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in addressing contemporary scientific and technological challenges. As research progresses, this compound is poised to play an even greater role in shaping future breakthroughs.